Cas no 1185079-86-0 (3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride)
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3-Fluorobenzyl)oxy]pyrrolidine hydrochloride
- 3-[(3-fluorophenyl)methoxy]pyrrolidine;hydrochloride
- 1185079-86-0
- 3-((3-FLUOROBENZYL)OXY)PYRROLIDINE HCl
- 3-[(3-fluorophenyl)methoxy]pyrrolidine hydrochloride
- 3-((3-Fluorobenzyl)oxy)pyrrolidinehydrochloride
- AKOS015849375
- 3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride
- 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride
-
- MDL: MFCD10687223
- Inchi: 1S/C11H14FNO.ClH/c12-10-3-1-2-9(6-10)8-14-11-4-5-13-7-11;/h1-3,6,11,13H,4-5,7-8H2;1H
- InChI Key: GGJHLDBVPBBMCZ-UHFFFAOYSA-N
- SMILES: Cl.FC1=CC=CC(=C1)COC1CNCC1
Computed Properties
- Exact Mass: 231.083
- Monoisotopic Mass: 231.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3A^2
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F012585-50mg |
3-[(3-Fluorobenzyl)oxy]pyrrolidine Hydrochloride |
1185079-86-0 | 50mg |
$ 155.00 | 2022-06-05 | ||
| TRC | F012585-100mg |
3-[(3-Fluorobenzyl)oxy]pyrrolidine Hydrochloride |
1185079-86-0 | 100mg |
$ 260.00 | 2022-06-05 | ||
| Chemenu | CM487815-1g |
3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride |
1185079-86-0 | 97% | 1g |
$216 | 2023-01-03 | |
| Chemenu | CM487815-5g |
3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride |
1185079-86-0 | 97% | 5g |
$641 | 2023-01-03 |
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride: A Comprehensive Overview
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride (CAS No. 1185079-86-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological disorders and other medical conditions.
The molecular structure of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride consists of a pyrrolidine ring substituted with a 3-fluorobenzyl group and an oxygen atom, forming a hydrochloride salt. The presence of the fluorine atom and the specific substitution pattern contribute to its unique pharmacological properties, making it an attractive candidate for further investigation.
Recent studies have highlighted the role of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function. The compound's ability to interact with these systems suggests its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.
In preclinical studies, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are essential for the development of effective oral medications that can be administered conveniently to patients.
The mechanism of action of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride is not yet fully understood, but preliminary research suggests that it may act as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, making them important targets for drug discovery. The compound's interaction with these receptors could provide new insights into the treatment of complex diseases.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.
In addition to its potential as a standalone therapeutic agent, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride is also being explored as a lead compound for the development of novel drug candidates. Researchers are investigating structural modifications to enhance its potency and selectivity, aiming to create more effective treatments with fewer side effects.
The synthesis of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and ring formation. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.
In conclusion, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride (CAS No. 1185079-86-0) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a crucial role in advancing the treatment options for various medical conditions.
1185079-86-0 (3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)